Cas no 63163-97-3 (2-(3-pentadecylphenoxy)butanenitrile)

• Product Name: 2-(3-pentadecylphenoxy)butanenitrile
• CAS No: 63163-97-3
• MF: C₂₅H₄₁NO
• MW: 371.599147558212
• CID: 1647209
• PubChem ID: 112626
• Update Time: 2025-04-21

2-(3-pentadecylphenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-pentadecylphenoxy)butanenitrile
• butanenitrile, 2-(3-pentadecylphenoxy)-
• OASCYEPFYOGAJA-UHFFFAOYSA-N
• DB-216391
• DTXSID80885756
• 63163-97-3

• Inchi： 1S/C25H41NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-23-19-17-20-25(21-23)27-24(4-2)22-26/h17,19-21,24H,3-16,18H2,1-2H3
• InChI Key： OASCYEPFYOGAJA-UHFFFAOYSA-N
• SMILES： O(C(C#N)CC)C1=CC=CC(=C1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 371.31903
• Monoisotopic Mass: 371.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.488
• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers